Cas no 30129-51-2 (4-bromo-1H-pyrazolo[3,4-d]pyrimidine)

4-bromo-1H-pyrazolo[3,4-d]pyrimidine structure
30129-51-2 structure
Product Name:4-bromo-1H-pyrazolo[3,4-d]pyrimidine
CAS No:30129-51-2
MF:C5H3BrN4
MW:199.008118867874
MDL:MFCD11040189
CID:855967
PubChem ID:12778939
Update Time:2025-04-19

4-bromo-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-bromopyrazolo[3,4-d]pyrimidine
    • 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine
    • 6-bromopurine
    • PB20524
    • J-514552
    • 4-BROMO-2H-PYRAZOLO[3,4-D]PYRIMIDINE
    • DB-068228
    • AS-34158
    • MFCD11040189
    • CS-0051012
    • DTXSID40509648
    • AKOS005266566
    • 30129-51-2
    • 4-bromo-1H-pyrazolo[3,4-d]pyrimidine
    • MDL: MFCD11040189
    • Inchi: 1S/C5H3BrN4/c6-4-3-1-9-10-5(3)8-2-7-4/h1-2H,(H,7,8,9,10)
    • InChI Key: HOMHDMLNECTTGL-UHFFFAOYSA-N
    • SMILES: BrC1=C2C=NNC2=NC=N1

Computed Properties

  • Exact Mass: 197.95400
  • Monoisotopic Mass: 197.95411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 2.036
  • Boiling Point: 373.1°C at 760 mmHg
  • Flash Point: 179.5°C
  • Refractive Index: 1.767
  • PSA: 54.46000
  • LogP: 1.11540

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abcr
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